Cas no 652157-41-0 (1-Oxaspiro[2.4]hept-5-en-4-one, 7-hydroxy-, (3S,7R)-)

• Product name: 1-Oxaspiro[2.4]hept-5-en-4-one, 7-hydroxy-, (3S,7R)-
• CAS No: 652157-41-0
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 1685260
• PubChem ID: 11423593

1-Oxaspiro[2.4]hept-5-en-4-one, 7-hydroxy-, (3S,7R)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.4]hept-5-en-4-one, 7-hydroxy-, (3S,7R)-
• (3S,7R)-7-hydroxy-1-oxaspiro[2.4]hept-5-en-4-one
• InChI=1/C6H6O3/c7-4-1-2-5(8)6(4)3-9-6/h1-2,4,7H,3H2/t4-,6+/m1/s1
• 652157-41-0
• DTXSID10465328
• QHFXAJZBKBPJEZ-XINAWCOVSA-

• Inchi： InChI=1S/C6H6O3/c7-4-1-2-5(8)6(4)3-9-6/h1-2,4,7H,3H2/t4-,6+/m1/s1
• InChI Key： QHFXAJZBKBPJEZ-XINAWCOVSA-N
• SMILES： C1C2(O1)C(C=CC2=O)O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols